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Compound of Interest

Compound Name: Entasobulin

Cat. No.: B1671357 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

Entasobulin, a potent β-tubulin polymerization inhibitor with anticancer activity, is critical for

maintaining laboratory safety and environmental protection. As a compound classified with

acute oral toxicity and significant aquatic toxicity, strict adherence to hazardous waste disposal

protocols is mandatory. This guide provides essential, step-by-step information for the safe

handling and disposal of Entasobulin and its associated waste streams.

Hazard Profile and Classification
According to its Safety Data Sheet (SDS), Entasobulin is categorized with specific

environmental and health hazards that dictate its disposal requirements. All personnel handling

Entasobulin should be thoroughly familiar with its SDS prior to use.

Hazard Classification Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Aquatic Toxicity Category 1 H400: Very toxic to aquatic life

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects

Data derived from the

Entasobulin Safety Data

Sheet.[1]
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Disposal Procedures for Entasobulin Waste
As an antineoplastic agent, all Entasobulin waste must be segregated from general laboratory

waste and treated as hazardous chemical waste.[2] Under no circumstances should

Entasobulin or its containers be disposed of in regular trash or down the drain.[1] The guiding

principle for disposal is to "Dispose of contents/container to an approved waste disposal plant"

[1].

Experimental Protocols for Waste Handling
While specific chemical neutralization protocols for Entasobulin are not publicly documented,

the primary disposal method relies on containment and professional incineration by a licensed

hazardous waste management company. The following procedures detail the proper

segregation and preparation of Entasobulin waste for pickup.

1. Pure (Unused) Entasobulin and Expired Stock Solutions:

Segregation: Keep the original container tightly sealed.

Labeling: Ensure the container is clearly labeled with the chemical name ("Entasobulin"),

CAS number (501921-61-5), and appropriate hazard pictograms (e.g., harmful,

environmental hazard).

Storage: Store in a designated and secure hazardous waste accumulation area, away from

incompatible materials such as strong acids, alkalis, and oxidizing agents.[1]

Disposal Request: Arrange for pickup through your institution's Environmental Health &

Safety (EHS) office or a certified hazardous waste disposal contractor.

2. Liquid Waste (e.g., cell culture media, supernatant, unused diluted solutions):

Collection: Collect all liquid waste containing Entasobulin in a dedicated, leak-proof, and

shatter-resistant container (e.g., a high-density polyethylene bottle).

Labeling: Clearly label the container as "Hazardous Waste: Entasobulin (Aqueous)" and

include the approximate concentration.
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Storage: Keep the container sealed when not in use and store it in secondary containment

within a designated satellite accumulation area.

Prohibition: Do not mix with other chemical waste streams unless explicitly permitted by your

institution's EHS guidelines.

3. Solid Waste (e.g., contaminated personal protective equipment (PPE), pipette tips, flasks,

absorbent pads):

Segregation: All items that have come into direct contact with Entasobulin must be

considered contaminated.

Collection: Place contaminated solid waste into a dedicated, clearly marked hazardous

waste bag, typically a yellow chemotherapy waste bag or a black container for RCRA

(Resource Conservation and Recovery Act) drug waste.[2]

Sharps: Needles and syringes that contained Entasobulin must be disposed of in a

designated chemotherapy sharps container. Do not dispose of these in a standard biohazard

sharps container.[2]

Packaging: Once the primary container (bag or sharps container) is full, seal it and place it

inside a designated biohazard or chemotherapy waste box for final disposal.

Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of various types of Entasobulin waste generated in a laboratory setting.
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Entasobulin Disposal Workflow
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Caption: A flowchart for the proper segregation and disposal of Entasobulin waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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